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Compound of Interest

Compound Name: 2-Butylbenzofuran

Cat. No.: B1266229 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,

and synthesis of the compound identified by CAS number 4265-27-4, 2-Butylbenzofuran. This

compound is a significant intermediate in the synthesis of the potent antiarrhythmic agent,

Amiodarone.

Core Chemical Identity and Structure
Chemical Name: 2-Butylbenzofuran[1][2][3]

CAS Number: 4265-27-4[1][2][3]

Molecular Formula: C₁₂H₁₄O[1][2][4][5]

Molecular Weight: 174.24 g/mol [1][2]

Structure:

The molecular structure of 2-Butylbenzofuran consists of a benzofuran core, which is a

bicyclic structure composed of a fused benzene and furan ring, with a butyl group substituted at

the 2-position of the furan ring.

IUPAC Name: 2-butyl-1-benzofuran[1][6]
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InChI Key: OVJKFJDEVKABNF-UHFFFAOYSA-N[1][6]

SMILES: CCCCC1=CC2=CC=CC=C2O1[7]

Physicochemical Properties
The following table summarizes the key physicochemical properties of 2-Butylbenzofuran.

Property Value Reference

Appearance
Clear, colorless to light yellow

liquid
[5][8][9]

Density 0.987 - 1.0±0.1 g/cm³ [2][4][5]

Boiling Point

248.1±9.0 °C at 760

mmHg129°C at 15 mmHg114-

116°C at 8mm

[2][4][5]

Flash Point 101 - 101.1 °C [2][4][5][8]

Refractive Index 1.5330 - 1.554 [2][4][5]

Vapor Pressure 0.0±0.5 mmHg at 25°C [4]

LogP 4.72 [4]

Spectral Data
Spectral analysis is crucial for the confirmation of the structure and purity of 2-
Butylbenzofuran.
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Spectrum Type Key Characteristics

¹H NMR
Data available, confirms the presence of butyl

and benzofuran protons.[10]

¹³C NMR
Data available, confirms the carbon skeleton of

the molecule.[11]

Mass Spectrometry (MS)

Data available, provides information on the

molecular weight and fragmentation pattern.[1]

[12]

Infrared (IR) Spectroscopy
Data available, shows characteristic absorption

bands for the functional groups present.[1][13]

Experimental Protocols: Synthesis of 2-
Butylbenzofuran
2-Butylbenzofuran is a key intermediate in the synthesis of Amiodarone.[14][15][16] Several

synthetic routes have been developed. Below are summaries of common experimental

protocols.

Method 1: Cyclization of α-phenoxyhexanal
A recent synthesis of Amiodarone reports the cyclization of α-phenoxyhexanal under acidic

conditions to yield the substituted benzofuran.[17]

Method 2: Reaction of Salicylaldehyde and α-
Bromocaproic Acid Ester
This method involves the reaction of salicylaldehyde with an α-bromocaproic acid ester to

produce 2-butylbenzofuran.[11]

Method 3: Sonogashira Coupling Cyclization
This method involves the Sonogashira coupling cyclization reaction of 2-iodophenol and 1-

hexyne in the presence of a catalyst, cocatalyst, and an acid binding agent in an organic

solvent.[18] The reaction temperature typically ranges from 30 to 60 °C, with a reaction time of
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12 to 38 hours.[18] This method is highlighted for its simplified operation and improved product

stability, making it suitable for industrial-scale production.[18]

Method 4: From 2-(2-formylphenoxy) methyl caproate
A patented method describes the preparation of 2-butylbenzofuran from 2-(2-formylphenoxy)

methyl caproate. The reaction is carried out in an organic solvent with potassium carbonate

and potassium iodide.[19] The product is then extracted and purified. This method is noted for

producing high-purity 2-butylbenzofuran and being suitable for large-scale industrial

production.[19]

Role in Amiodarone Synthesis
2-Butylbenzofuran is a critical building block for the synthesis of Amiodarone, a potent

antiarrhythmic drug.[14][15][16][20] The synthesis generally proceeds by the Friedel-Crafts

acylation of 2-butylbenzofuran.

The following diagram illustrates the workflow for the synthesis of a key Amiodarone

intermediate starting from 2-Butylbenzofuran.

Starting Material Friedel-Crafts Acylation Demethylation Iodination

2-Butylbenzofuran
(CAS 4265-27-4)

Acylation with
4-methoxybenzoyl chloride

Reactant 2-Butyl-3-(4-methoxybenzoyl)benzofuran
Product

DemethylationReactant 2-Butyl-3-(4-hydroxybenzoyl)benzofuran
Product

IodinationReactant 2-Butyl-3-(3,5-diiodo-4-hydroxybenzoyl)benzofuran
(Amiodarone Intermediate)

Product

Click to download full resolution via product page

Caption: Workflow for the synthesis of a key Amiodarone intermediate.

Biological Activity and Applications
The primary application of 2-Butylbenzofuran is as a pharmaceutical intermediate.[5][16]

Specifically, it is a crucial precursor in the manufacture of Amiodarone hydrochloride, a widely

used medication for treating and preventing various types of irregular heartbeats, including

ventricular tachycardia and fibrillation.[16][20]
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Benzofuran derivatives, in general, are known to possess a wide range of biological activities,

including antimicrobial, anticancer, anti-inflammatory, and antioxidant properties.[21][22][23]

The investigation of substituted benzofurans, such as 2-Butylbenzofuran, continues to be an

active area of research for the development of new therapeutic agents.[24]

Safety and Handling
2-Butylbenzofuran is classified with the following GHS hazard statements:

H315: Causes skin irritation.[8]

H319: Causes serious eye irritation.[8]

H335: May cause respiratory irritation.[8]

It is recommended to handle this chemical in a well-ventilated area, wearing appropriate

personal protective equipment, including gloves and eye protection.[8] Avoid breathing vapors,

mist, or gas.[8] Standard measures for preventive fire protection should be in place.[8] For

detailed safety information, refer to the Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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